Cas no 2172275-68-0 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid
• CAS No: 2172275-68-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6492395
• PubChem ID: 165559947
• Update Time: 2025-06-11

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid
• EN300-1506476
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}methyl)-3-methylbutanoic acid
• 2172275-68-0

• Inchi： 1S/C27H32N2O5/c1-16(2)23(26(31)32)14-28-25(30)17-11-12-18(13-17)29-27(33)34-15-24-21-9-5-3-7-19(21)20-8-4-6-10-22(20)24/h3-10,16-18,23-24H,11-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： FGKVQTYARBPLCA-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid

Introduction to 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic Acid (CAS No. 2172275-68-0)

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid, identified by its CAS number 2172275-68-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentyl ring, a fluorenyl moiety, and an amide linkage. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug discovery and molecular biology.

The presence of the fluorenylmethoxycarbonyl (Fmoc) group in the molecule is particularly noteworthy. The Fmoc group is widely employed in peptide synthesis as an amino protecting group due to its stability under mild basic conditions and ease of removal. However, in the context of this compound, the Fmoc moiety may serve a different purpose, potentially influencing its reactivity or serving as a handle for further chemical modifications. This aspect makes the compound a valuable scaffold for designing novel bioactive molecules.

The cyclopentylformamido part of the molecule introduces a rigid cyclic structure that can enhance the binding affinity of the compound to biological targets. Cyclopentyl groups are known to improve metabolic stability and pharmacokinetic properties, making them favorable in drug design. Additionally, the amide linkage provides a site for hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems.

The terminal 3-methylbutanoic acid moiety adds another layer of complexity to the compound's behavior. This carboxylic acid group can participate in various chemical reactions, such as esterification or amidation, allowing for further functionalization. Moreover, the methyl substituent may influence the compound's solubility and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such complex molecules with greater accuracy. The structural features of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid suggest that it may exhibit properties relevant to various therapeutic areas. For instance, its ability to form multiple hydrogen bonds and its rigid scaffold could make it an effective inhibitor of protein-protein interactions or an antagonist of certain enzyme targets.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial experiments have shown promising results in terms of binding affinity and selectivity towards specific biological receptors. These findings are particularly exciting given the growing interest in structure-based drug design, where compounds with unique scaffolds like this one offer new opportunities for therapeutic intervention.

The synthesis of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and automated solid-phase synthesis have significantly streamlined the process.

From a regulatory perspective, compounds like this one must undergo rigorous testing to assess their safety and efficacy before they can be considered for clinical use. Regulatory agencies require comprehensive data on pharmacokinetics, toxicity, and pharmacodynamics to ensure that new drugs meet stringent safety standards. The development pipeline for 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid is still in its early stages, but preliminary data suggest that it has the potential to advance through preclinical studies.

The impact of this compound could extend beyond pharmaceutical applications. Its unique structural features make it an attractive candidate for use in materials science and nanotechnology. For example, it could be employed as a building block for designing supramolecular assemblies or as a component in drug delivery systems that require precise control over molecular interactions.

In conclusion, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)-3-methylbutanoic acid (CAS No. 2172275-68-0) represents a fascinating example of how complex organic molecules can be designed for specific biological applications. Its intricate structure, characterized by functional groups such as the Fmoc moiety and cyclopentyl ring, offers numerous possibilities for further exploration in drug discovery and beyond. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play a significant role in advancing scientific knowledge and therapeutic innovation.